Cas no 951317-39-8 (2-Fluoro-1-isopropoxy-4-nitrobenzene)

• Product Name: 2-Fluoro-1-isopropoxy-4-nitrobenzene
• CAS No: 951317-39-8
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4661094
• Update Time: 2025-10-22

2-Fluoro-1-isopropoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-isopropoxy-4-nitrobenzene
• 3-Fluoro-4-isopropoxynitrobenzene
• 2-fluoro-4-nitro-1-propan-2-yloxybenzene
• BNB31739
• 2-Fluoro-1-isopropoxy-4-nitrobenzene

• Inchi： 1S/C9H10FNO3/c1-6(2)14-9-4-3-7(11(12)13)5-8(9)10/h3-6H,1-2H3
• InChI Key： XKIPQWFNBVPXCX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.6
• Topological Polar Surface Area: 55

Additional information on 2-Fluoro-1-isopropoxy-4-nitrobenzene

Introduction to 2-Fluoro-1-isopropoxy-4-nitrobenzene (CAS No. 951317-39-8)

2-Fluoro-1-isopropoxy-4-nitrobenzene, with the CAS number 951317-39-8, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique functional groups, including a fluorine atom, an isopropoxy group, and a nitro group, which collectively contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-Fluoro-1-isopropoxy-4-nitrobenzene can be represented as C₉H₁₀FO₃N. The presence of the fluorine atom imparts unique electronic and steric effects, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. The isopropoxy group adds stability and reactivity, while the nitro group enhances the compound's electrophilic character, facilitating its use in a wide range of chemical reactions.

In recent years, 2-Fluoro-1-isopropoxy-4-nitrobenzene has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry highlighted the effectiveness of derivatives of this compound in inhibiting viral replication, particularly against influenza and coronaviruses. The unique combination of functional groups in 2-Fluoro-1-isopropoxy-4-nitrobenzene allows for the design of molecules with enhanced binding affinity to viral targets.

Beyond pharmaceutical applications, 2-Fluoro-1-isopropoxy-4-nitrobenzene has also found utility in materials science. Researchers at the University of California, Berkeley, have explored its use in the development of advanced organic semiconductors. The compound's electronic properties make it suitable for applications in organic photovoltaics and organic field-effect transistors (OFETs). A recent publication in Nature Materials demonstrated that derivatives of 2-Fluoro-1-isopropoxy-4-nitrobenzene exhibit high charge carrier mobility and excellent stability under various environmental conditions.

The synthesis of 2-Fluoro-1-isopropoxy-4-nitrobenzene typically involves a multi-step process that includes nitration, alkylation, and fluorination reactions. Each step must be carefully controlled to ensure high yields and purity. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic routes for this compound. For instance, a study published in reported a novel method using microwave-assisted synthesis to achieve higher yields with reduced reaction times and lower energy consumption.

The safety and handling of 2-Fluoro-1-isopropoxy-4-nitrobenzene are critical considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 2-Fluoro-1-isopropoxy-4-nitrobenzene (CAS No. 951317-39-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an invaluable intermediate in pharmaceutical research, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern scientific endeavors.